5-[(4-bromothiophen-2-yl)methyl]furan-2-carboxylic acid

• CAS RN: 1521939-49-0
• Molecular Formula: C10H7BrO3S
• Molecular Weight: 287.1

Description

5-[(4-bromothiophen-2-yl)methyl]furan-2-carboxylic acid, otherwise known as 5-BTMC, is a chemical compound used in a wide range of scientific research applications. It is a brominated thiophene derivative, which is a type of heterocyclic aromatic compound. The compound has a high degree of stability and is soluble in both organic and aqueous solvents. 5-BTMC has been used in a variety of scientific research applications, ranging from drug discovery to materials science.

Scientific Research Applications

5-BTMC has a wide range of scientific research applications. It has been used in drug discovery, materials science, and biochemistry. In drug discovery, 5-BTMC has been used in the synthesis of a variety of drugs, including antineoplastic drugs, antibiotics, and anti-inflammatory drugs. In materials science, 5-BTMC has been used in the synthesis of polymers, nanomaterials, and other functional materials. In biochemistry, 5-BTMC has been used in the synthesis of enzymes, hormones, and other biomolecules.

Mechanism of Action

The mechanism of action of 5-BTMC is still not fully understood. However, it is believed to interact with the active sites of enzymes, hormones, and other biomolecules, which leads to a change in their activity. This interaction is believed to be mediated by hydrogen bonding, electrostatic interactions, and Van der Waals forces.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-BTMC are still not fully understood. However, it is believed to have an effect on the activity of enzymes, hormones, and other biomolecules. It may also have an effect on the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

5-BTMC has a number of advantages and limitations for lab experiments. One of the main advantages is its high degree of stability, which makes it suitable for a wide range of experiments. Another advantage is its solubility in both organic and aqueous solvents, which makes it easy to work with. However, 5-BTMC has a number of limitations, including its low solubility in some solvents, its potential to react with other compounds, and its potential to cause irritation to the skin and eyes.

Future Directions

The potential for future research using 5-BTMC is vast. One potential area of research is the development of new drugs and materials using 5-BTMC as a starting material. Another potential area of research is the exploration of its biochemical and physiological effects. Additionally, further research could be done to better understand the mechanism of action of 5-BTMC and its potential applications in drug discovery and materials science. Finally, further research could be done to explore the potential for 5-BTMC to be used in the synthesis of enzymes, hormones, and other biomolecules.

Synthesis Methods

5-BTMC can be synthesized through a variety of methods. One of the most common methods is the reaction of 4-bromothiophene-2-carboxylic acid with trimethylsilylmethyl bromide in the presence of a base, such as pyridine. This reaction yields 5-BTMC in high yields and with excellent purity. Other methods of synthesis include the reaction of 4-bromothiophene-2-carboxylic acid with trimethylsilylmethyl chloride in the presence of a base, such as triethylamine, or the reaction of 4-bromothiophene-2-carboxylic acid with trimethylsilylmethyl iodide in the presence of a base, such as potassium carbonate.